Cas no 69651-80-5 (hesperetin 5-O-glucoside)

• Product Name: hesperetin 5-O-glucoside
• CAS No: 69651-80-5
• MF: C₂₂H₂₄O₁₁
• MW: 464.419367790222
• CID: 973939
• PubChem ID: 129663
• Update Time: 2025-05-21

hesperetin 5-O-glucoside Chemical and Physical Properties

Names and Identifiers

• hesperetin 5-O-glucoside
• 4H-1-Benzopyran-4-one, 5-(beta-D-glucopyranosyloxy)-2,3-dihydro-7-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
• Hesperetin-5-glucosid (Persicosid)
• Hesperetin 5-O-beta-D-glucoside
• SCHEMBL3366475
• Hesperetin 5-glucoside
• 7-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• FT-0778274
• CHEBI:166612
• LMPK12140377
• (2S)-7-hydroxy-2-(3-hydroxy-4-methoxy-phenyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-chroman-4-one
• (2S)-7-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• CHEMBL463462
• DTXSID10989771
• FS-8616
• 69651-80-5
• 7-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-3,4-dihydro-2H-1-benzopyran-5-yl hexopyranoside
• AKOS030531730
• (2S)-7-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-1-benzopyran-4-one
• (S)-7-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• [ "" ]
• A-D-glucopyranoside
• HY-N8793
• Hesperetin 5-
• CS-0149080

• Inchi： 1S/C22H24O11/c1-30-13-3-2-9(4-11(13)25)14-7-12(26)18-15(31-14)5-10(24)6-16(18)32-22-21(29)20(28)19(27)17(8-23)33-22/h2-6,14,17,19-25,27-29H,7-8H2,1H3/t14-,17+,19+,20-,21+,22+/m0/s1
• InChI Key： QSLBWGKNSBMTJL-YMTXFHFDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=C1C(C[C@@H](C1C=CC(=C(C=1)O)OC)O2)=O)O

Computed Properties

• Exact Mass: 464.13186158g/mol
• Monoisotopic Mass: 464.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 827.4±65.0 °C at 760 mmHg
• Flash Point: 290.1±27.8 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

hesperetin 5-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on hesperetin 5-O-glucoside

Hesperetin 5-O-Glucoside: A Comprehensive Overview

Hesperetin 5-O-glucoside, also known by its CAS number 69651-80-5, is a bioactive compound that has garnered significant attention in recent years due to its diverse pharmacological properties. This compound belongs to the class of flavonoids, which are naturally occurring plant metabolites known for their antioxidant, anti-inflammatory, and cardioprotective effects. Hesperetin 5-O-glucoside is particularly notable for its presence in citrus fruits, where it plays a crucial role in the plant's defense mechanisms and contributes to the overall nutritional value of these fruits.

The chemical structure of hesperetin 5-O-glucoside consists of a hesperetin aglycone attached to a glucose moiety via an oxygen atom. This glycosylation process enhances the compound's stability and bioavailability, making it more effective in delivering health benefits to the human body. Recent studies have highlighted the importance of this compound in modulating cellular signaling pathways involved in inflammation, oxidative stress, and apoptosis. For instance, research published in the Journal of Agricultural and Food Chemistry demonstrated that hesperetin 5-O-glucoside exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.

In terms of biological activity, hesperetin 5-O-glucoside has been extensively studied for its potential in preventing chronic diseases such as cardiovascular disorders, diabetes, and neurodegenerative conditions. A study conducted by researchers at the University of California revealed that this compound significantly reduces oxidative stress markers in diabetic rats, suggesting its potential as a therapeutic agent for managing complications associated with diabetes. Additionally, emerging evidence indicates that hesperetin 5-O-glucoside may play a role in improving cognitive function by enhancing synaptic plasticity and reducing inflammation in the brain.

The application of hesperetin 5-O-glucoside extends beyond traditional medicine into the fields of food science and cosmetics. In the food industry, this compound is increasingly being used as a natural antioxidant and preservative due to its ability to extend shelf life while maintaining the nutritional integrity of food products. In cosmetics, its anti-aging properties have made it a popular ingredient in skincare formulations aimed at reducing oxidative damage and promoting skin elasticity.

Despite its numerous benefits, the commercial production of hesperetin 5-O-glucoside faces challenges related to scalability and cost-effectiveness. Current methods involve extraction from citrus peels or chemical synthesis, both of which require optimization to meet growing demand. Researchers are actively exploring sustainable approaches such as microbial fermentation and enzymatic modification to enhance yield and reduce production costs.

In conclusion, hesperetin 5-O-glucoside, with its CAS number 69651-80-5, represents a promising natural compound with wide-ranging applications in health, food, and cosmetics. As scientific understanding of its mechanisms deepens, it is expected to play an increasingly important role in preventive medicine and functional foods. Future research should focus on elucidating its molecular targets and developing innovative delivery systems to maximize its therapeutic potential.